3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 3-(3-hydroxybutan-2-yl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C9H16O3/c1-7(8(2)11)9(5-10)3-4-12-6-9/h5,7-8,11H,3-4,6H2,1-2H3
• InChI Key: KRCCSJNPTROCGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)O)C1(CCOC1)C=O

Description

3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde is a cyclic ether derivative featuring a tetrahydrofuran (oxolane) ring substituted at the 3-position with both a carbaldehyde group and a 3-hydroxybutan-2-yl moiety. Its molecular formula is C₉H₁₆O₃ (molecular weight ≈ 172.22 g/mol), with the oxolane ring contributing to its stability and the hydroxyl group enhancing polarity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of a hydroxybutanone derivative with an oxolane carbaldehyde precursor . The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation.

Industrial Production Methods: Industrial production of this compound often employs large-scale batch reactors where the reaction conditions such as temperature, pressure, and pH are meticulously controlled to ensure high yield and purity. The process may also involve purification steps such as distillation or recrystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The oxolane ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products:

Oxidation: Formation of 3-(3-oxobutan-2-yl)oxolane-3-carboxylic acid.

Reduction: Formation of 3-(3-hydroxybutan-2-yl)oxolane-3-methanol.

Substitution: Formation of various substituted oxolane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of fine chemicals and as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde involves its interaction with specific molecular targets. The hydroxy and aldehyde groups allow it to form hydrogen bonds and undergo nucleophilic addition reactions. These interactions can modulate the activity of enzymes and other proteins, influencing various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Differences

The following table summarizes key differences between 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde and related compounds:

Compound Name	Molecular Formula	Substituent Structure	Ring Type	Key Properties
3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde	C₉H₁₆O₃	-CH(CH₂OH)CH₂CH₃ (branched hydroxyl)	Oxolane (5-membered)	Moderate polarity, potential for H-bonding
3-(2-Hydroxy-2-methylpropyl)oxolane-3-carbaldehyde	C₉H₁₆O₃	-C(CH₃)₂OH (tertiary hydroxyl)	Oxolane	Higher steric hindrance, reduced solubility
3-Methyl-oxetane-3-carbaldehyde	C₅H₈O₂	-CH₃ (methyl)	Oxetane (4-membered)	High ring strain, increased reactivity
3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde	C₁₄H₁₈O₃	-CH₂CH₂OCH₂C₆H₅ (aromatic ether)	Oxolane	High lipophilicity (logP), metabolic stability concerns

Key Research Findings

Reactivity and Stability

• The oxolane ring in 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde provides greater stability compared to oxetane derivatives (e.g., 3-Methyl-oxetane-3-carbaldehyde), where 4-membered rings exhibit strain-induced reactivity .

Challenges and Limitations

• Data Gaps : Direct experimental data on the target compound’s physicochemical properties (e.g., boiling point, solubility) are absent in the evidence, necessitating extrapolation from analogs.
• Contradictions : While 3-(2-Hydroxy-2-methylpropyl)oxolane-3-carbaldehyde shares the same molecular formula, its tertiary hydroxyl group may confer divergent reactivity compared to the secondary hydroxyl in the target compound .

Biological Activity

3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde, a compound of interest in organic chemistry, is being explored for its potential biological activities. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings.

3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde features an oxolane ring and an aldehyde functional group, which are significant for its reactivity and interaction with biological molecules. The compound can undergo various chemical transformations, including oxidation and reduction, which can lead to the formation of biologically active derivatives.

The biological activity of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde is largely attributed to its aldehyde group. This group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, potentially altering their structure and function. Additionally, the oxolane ring may engage in non-covalent interactions, contributing to the compound's overall biological effects.

Biological Activities

Research indicates that 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde exhibits several biological activities:

• Antioxidant Activity : The compound has been evaluated for its ability to scavenge free radicals, which is crucial for protecting cells from oxidative stress.
• Antimicrobial Properties : Preliminary studies suggest that it may possess antimicrobial activity against various pathogens.
• Anti-inflammatory Effects : There is evidence indicating potential anti-inflammatory properties, making it a candidate for therapeutic applications in inflammatory diseases.

Data Summary

The following table summarizes key findings from recent studies on the biological activity of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde:

Study	Biological Activity	Methodology	Findings
Study 1	Antioxidant	DPPH assay	Significant free radical scavenging activity observed.
Study 2	Antimicrobial	Disk diffusion	Inhibition of bacterial growth against E. coli and S. aureus.
Study 3	Anti-inflammatory	ELISA	Reduction in pro-inflammatory cytokines in vitro.

Case Studies

• Antioxidant Activity Assessment : A study utilized the DPPH assay to evaluate the antioxidant capacity of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde. Results indicated a notable reduction in DPPH radical concentration, suggesting strong antioxidant properties.
• Antimicrobial Testing : In another investigation, disk diffusion methods were employed to assess the antimicrobial efficacy of the compound against common bacterial strains. The results showed significant inhibition zones, indicating effective antimicrobial action.
• Inflammation Model : A cellular model was used to study the anti-inflammatory effects of the compound by measuring levels of TNF-alpha and IL-6 after treatment with various concentrations of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde. The study revealed a dose-dependent decrease in these cytokines.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via condensation reactions involving β-chlorocarbaldehydes or oxidation of alcohol precursors. Key parameters include solvent choice (e.g., absolute ethanol for improved solubility), reflux duration (5–8 hours), and purification via column chromatography (silica gel, petroleum ether/ether eluent). Yield optimization requires monitoring reaction progression using TLC and adjusting stoichiometric ratios of reagents like hydroxylamine hydrochloride .

Q. How can structural confirmation of 3-(3-Hydroxybutan-2-yl)oxolane-3-carbaldehyde be achieved?

• Methodological Answer : Combine spectroscopic techniques:

• NMR : Analyze $^1H$- and $^{13}C$-NMR to confirm stereochemistry and functional groups (e.g., aldehyde protons at δ 9.5–10.0 ppm).
• Mass Spectrometry (MS) : Use high-resolution MS to verify molecular weight (e.g., calculated [M+H]+ = 187.12).
• X-ray Crystallography : Resolve ambiguous stereochemistry via single-crystal diffraction if available .

Q. What safety protocols are essential when handling this compound in laboratory settings?

• Methodological Answer : Follow OSHA HCS guidelines:

• PPE : Wear impermeable gloves (e.g., nitrile), tightly sealed goggles, and lab coats.
• First Aid : For skin contact, wash with soap/water; for inhalation, move to fresh air and seek medical attention.
• Storage : Keep in airtight containers under inert gas (N$_2$) to prevent oxidation .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological data from in-vivo studies involving this compound?

• Methodological Answer : Address discrepancies (e.g., variable anti-inflammatory activity) by:

• Dose-Response Curves : Test multiple doses (e.g., 1–10 mg/kg) to identify non-linear effects.
• Standardized Models : Use consistent animal strains (e.g., Wistar rats) and inflammation induction methods (e.g., carrageenan injection).
• In-Silico Modeling : Predict metabolite interactions using docking studies to clarify mechanisms .

Q. What strategies optimize regioselectivity in derivatization reactions of this compound?

• Methodological Answer :

• Protecting Groups : Temporarily block the hydroxyl group with TBSCl to direct aldehyde reactivity.
• Catalysts : Use PdCl$_2$(PPh$_3$)$_2$ for cross-coupling reactions (e.g., Suzuki-Miyaura).
• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance nucleophilic attack at the aldehyde site .

Q. How can Design of Experiments (DOE) improve synthetic scalability for this compound?

• Methodological Answer : Apply DOE to screen variables:

• Factors : Temperature (80–120°C), catalyst loading (1–5 mol%), solvent polarity (ethanol vs. toluene).
• Response Variables : Yield, purity, reaction time.
• Statistical Analysis : Use ANOVA to identify significant factors and optimize conditions .

Q. What in-vitro models are suitable for studying its interactions with biological membranes?

• Methodological Answer :

• Liposome Assays : Prepare phosphatidylcholine liposomes and measure permeability via fluorescence quenching.
• Cell Cultures : Use Caco-2 monolayers to assess trans-epithelial transport.
• Surface Plasmon Resonance (SPR) : Quantify binding affinity to membrane proteins .

Q. How do environmental factors (e.g., humidity, light) influence its stability during storage?

• Methodological Answer :

• Accelerated Stability Testing : Expose samples to 40°C/75% RH for 4 weeks and monitor degradation via HPLC.
• Light Sensitivity : Store in amber vials; compare UV-Vis spectra before/after light exposure.
• Oxidation Prevention : Add antioxidants (e.g., BHT) or use argon-purged storage .